(Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide

• IUPAC Name: (Z)-N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H21N5O2/c1-13-14(2)22-21(24-20(13)28)26-18(12-17(25-26)16-9-10-16)23-19(27)11-8-15-6-4-3-5-7-15/h3-8,11-12,16H,9-10H2,1-2H3,(H,23,27)(H,22,24,28)/b11-8-
• InChI Key: KQZGXTLLWQOLJV-FLIBITNWSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)/C=C\C4=CC=CC=C4)C
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

(Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C21H21N5O2 and its molecular weight is 375.432. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Insecticidal and Antibacterial Potential

Compounds related to "(Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide" have shown potential in insecticidal and antibacterial applications. A study by Deohate and Palaspagar (2020) demonstrated that pyrimidine linked pyrazole heterocyclics, synthesized via microwave irradiative cyclocondensation, exhibited insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms (Deohate & Palaspagar, 2020).

Anticancer Activity

Several studies have reported the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their effectiveness in anticancer applications. For instance, Abdellatif et al. (2014) synthesized new pyrazolo[3,4-d]pyrimidin-4-ones and tested them for antitumor activity on the MCF-7 human breast adenocarcinoma cell line, showing significant inhibitory activity (Abdellatif et al., 2014).

Xanthine Oxidoreductase Inhibition

Research has explored the potential of compounds like "(Z)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-phenylacrylamide" in inhibiting xanthine oxidoreductase. Fukunari et al. (2004) synthesized Y-700, a potent inhibitor of xanthine oxidoreductase, which could be beneficial in treating hyperuricemia and other diseases involving XOR (Fukunari et al., 2004).